Tombozine
Overview
Description
Tombozine is a natural product found in Alstonia yunnanensis, Vinca difformis, and other organisms . It is an alkaloid with the molecular formula C19H22N2O .
Molecular Structure Analysis
This compound has a molecular weight of 294.4 g/mol . Its IUPAC name is (15-ethylidene-3,17-diazapentacyclo [12.3.1.0 2,10 .0 4,9 .0 12,17 ]octadeca-2 (10),4,6,8-tetraen-13-yl)methanol . The InChI and Canonical SMILES representations provide more details about its structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 294.4 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . Its exact mass and monoisotopic mass are 294.173213330 g/mol . The topological polar surface area is 39.3 Ų .Scientific Research Applications
Isolation and Identification in Plant Species
Tombozine, also known as normacusine B, was isolated from the stem bark of the plant Pleiocarpa talbotii WERNHAM, belonging to the Apocynaceae family. This isolation was part of research into the identification of new indole alkaloids from plant species, contributing to the broader understanding of plant alkaloid chemistry (Pinar, Hesse, & Schmid, 1973).
Broader Context of Scientific Research
While specific studies on this compound's applications in scientific research are limited, its identification and isolation form part of a larger scientific framework. Understanding the logic of scientific discovery, including the processes of posing well-formed scientific questions, designing studies, and interpreting results, is fundamental in all scientific research, including that related to compounds like this compound (Popper, 1977).
Ethical Considerations in Research
In the realm of scientific research, ethical considerations are paramount, especially in fields involving experimental substances like this compound. Studies emphasize the importance of refining research methods to improve animal welfare in laboratory settings. This includes efforts to minimize negative experiences or pain for animals used in research, which could be relevant if this compound is studied in animal models (Jirkof, 2022).
Safety and Hazards
properties
IUPAC Name |
(15-ethylidene-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraen-13-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-2-11-9-21-17-8-14-12-5-3-4-6-16(12)20-19(14)18(21)7-13(11)15(17)10-22/h2-6,13,15,17-18,20,22H,7-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXTDUGOBAOLMED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C1CN2C3CC1C(C2CC4=C3NC5=CC=CC=C45)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
| Record name | Normacusine B | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Normacusine_B | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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